Cas no 59632-01-8 (2-Furanmethanol, 5-(ethoxymethyl)-, propanoate)

• Product name: 2-Furanmethanol, 5-(ethoxymethyl)-, propanoate
• CAS No: 59632-01-8
• MF: C₁₁H₁₈O₅
• MW: 230.257624149323
• CID: 1616209
• PubChem ID: 71442815

2-Furanmethanol, 5-(ethoxymethyl)-, propanoate Chemical and Physical Properties

Names and Identifiers

• 2-Furanmethanol, 5-(ethoxymethyl)-, propanoate
• [5-(ethoxymethyl)furan-2-yl]methanol,propanoic acid
• DTXSID40851674
• 59632-01-8
• Propanoic acid--[5-(ethoxymethyl)furan-2-yl]methanol (1/1)

• Inchi： InChI=1S/C8H12O3.C3H6O2/c1-2-10-6-8-4-3-7(5-9)11-8;1-2-3(4)5/h3-4,9H,2,5-6H2,1H3;2H2,1H3,(H,4,5)
• InChI Key： QEJHCZYIWHLQLX-UHFFFAOYSA-N
• SMILES： CCC(=O)O.CCOCC1=CC=C(O1)CO

Computed Properties

• Exact Mass: 230.11544
• Monoisotopic Mass: 230.11542367g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 5
• Complexity: 146
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 79.9Ų

Experimental Properties

• PSA: 79.9